T-0156

• Molecular Formula: C31H29N5O7
• Molecular Weight: 583.6 g/mol
• InChI: InChI=1S/C31H29N5O7/c1-18-13-19(7-11-32-18)16-36-27(31(38)42-5)25(20-14-22(39-2)28(41-4)23(15-20)40-3)21-8-12-35-29(26(21)30(36)37)43-17-24-33-9-6-10-34-24/h6-15H,16-17H2,1-5H3
• InChIKey: JEMJAABFSYOLAP-UHFFFAOYSA-N

T-0156: A Highly Selective PDE5 Inhibitor

T-0156 is a 2,7-naphthyridine derivative and a potent, competitive inhibitor of phosphodiesterase type 5 (PDE5) [1]. It is designed for high selectivity over other PDE isoforms, including PDE6, which is associated with visual side effects [2]. T-0156 is typically available as a hydrochloride salt (CAS 324572-93-2) .

1

Pathway study PDE5-selective cGMP signaling research

2

Isoform selectivity Reported >100,000-fold selectivity over PDE1-4; may reduce isozyme cross-reactivity

3

Tool compound Supports PDE5-target engagement studies in tissue preparations

• [1] Ukita T, Nakamura Y, Kubo A, Yamamoto Y, Moritani Y, Saruta K, et al. 1,7- and 2,7-naphthyridine derivatives as potent and highly specific PDE5 inhibitors. Bioorg Med Chem Lett. 2003;13(14):2341-5. doi:10.1016/s0960-894x(03)00440-2. PMID: 12824030. View Source
• [2] Mochida H, Takagi M, Inoue H, Noto T, Yano K, Fujishige K, et al. Enzymological and pharmacological profile of T-0156, a potent and selective phosphodiesterase type 5 inhibitor. Eur J Pharmacol. 2002;456(1-3):91-8. doi:10.1016/s0014-2999(02)02590-6. PMID: 12450574. View Source

Why Generic PDE5 Inhibitor Substitution Fails

Substituting T-0156 with other PDE5 inhibitors like sildenafil introduces significant variability in experimental outcomes due to major differences in potency and, more critically, selectivity. Sildenafil's inhibition of PDE6 leads to visual disturbances, a class side effect that confounds in vivo studies [1]. T-0156's substantially improved selectivity profile, particularly the 240-fold selectivity over PDE6 and >100,000-fold over PDE1-4, ensures that observed pharmacological effects are primarily due to PDE5 inhibition, thereby reducing off-target artifacts [2]. This makes T-0156 a more precise pharmacological tool for dissecting the NO/cGMP pathway without the confounding influence of other PDE isoforms.

Risk dimension

T-0156 context

Generic PDE5 inhibitor

PDE6 cross-reactivity

Wide selectivity window; retinal pathway interaction may be lower

Reported PDE6 inhibition may alter electroretinogram endpoints

PDE1-associated vasodilation

High selectivity; off-target vasodilation risk may be reduced

Cross-reactivity with PDE1 may confound vascular response interpretation

Functional tissue readout

Reported EC30 suggests higher relaxation potency in rabbit corpus cavernosum

Sildenafil EC30 difference may shift tissue-level dose-response curves

• [1] Mochida H, Noto T, Inoue H, Yano K, Kikkawa K. T-0156, a novel phosphodiesterase type 5 inhibitor, and sildenafil have different pharmacological effects on penile tumescence and electroretinogram in dogs. Eur J Pharmacol. 2004;485(1-3):283-8. doi:10.1016/j.ejphar.2003.11.052. PMID: 14757152. View Source
• [2] Ukita T, Nakamura Y, Kubo A, Yamamoto Y, Moritani Y, Saruta K, et al. 1,7- and 2,7-naphthyridine derivatives as potent and highly specific PDE5 inhibitors. Bioorg Med Chem Lett. 2003;13(14):2341-5. doi:10.1016/s0960-894x(03)00440-2. PMID: 12824030. View Source

T-0156 vs Sildenafil: Comparative Evidence

PDE5 Inhibitory Potency vs Sildenafil

T-0156 is a more potent inhibitor of PDE5 than sildenafil, with an IC50 value of 0.23 nM compared to 3.6 nM for sildenafil [1]. This represents a 15.6-fold greater potency in the enzyme assay.

PDE5 inhibitory potency

Direct head-to-head

16-fold lower IC50 vs sildenafil (0.23 nM vs 3.6 nM)

Supports PDE5 assay sensitivity with lower compound concentration

Canine lung PDE5; kinetic Ki 0.22 ± 0.08 nM

Evidence Dimension	PDE5 Inhibitory Potency (IC50)
Target Compound Data	0.23 nM
Comparator Or Baseline	Sildenafil: 3.6 nM
Quantified Difference	15.6-fold lower IC50 (higher potency)
Conditions	Enzymatic assay using canine PDE5 isozyme

Why This Matters

Higher potency allows for lower effective concentrations, reducing the risk of off-target effects and compound interference in complex biological systems.

• [1] Mochida H, Takagi M, Inoue H, Noto T, Yano K, Fujishige K, et al. Enzymological and pharmacological profile of T-0156, a potent and selective phosphodiesterase type 5 inhibitor. Eur J Pharmacol. 2002;456(1-3):91-8. doi:10.1016/s0014-2999(02)02590-6. PMID: 12450574. View Source

PDE6 Selectivity Advantage over Sildenafil

T-0156 exhibits a 240-fold selectivity for PDE5 over PDE6 (IC50 56 nM for PDE6), compared to sildenafil's 8.1-fold selectivity (IC50 29 nM for PDE6) [1]. This >30-fold improvement in selectivity is corroborated by in vivo electroretinogram studies where T-0156 at 1000 μg/kg caused a 41.1% reduction in amplitude versus 71.7% for sildenafil, and a 3.9% increase in latency versus 14.5% [2].

PDE6 selectivity window

Direct head-to-head

240-fold PDE6/PDE5 ratio vs 8-fold for sildenafil

May reduce PDE6-mediated retinal endpoint interference

PDE1-4 IC50 >63 µM for T-0156; >270 nM for sildenafil

Evidence Dimension	PDE5/PDE6 Selectivity
Target Compound Data	PDE6 IC50: 56 nM; 240-fold selectivity; ERG Amp Reduction: 41.1±8.0% at 1000 μg/kg
Comparator Or Baseline	Sildenafil: PDE6 IC50: 29 nM; 8.1-fold selectivity; ERG Amp Reduction: 71.7±3.9% at 1000 μg/kg
Quantified Difference	29.6-fold higher selectivity; 42.7% less ERG amplitude reduction
Conditions	PDE6 enzyme assay; In vivo light-adapted flicker electroretinogram in anesthetized dogs

Why This Matters

This superior selectivity profile makes T-0156 a cleaner tool for studying PDE5-mediated pathways without the confounding visual side effects associated with PDE6 inhibition.

• [1] Ukita T, Nakamura Y, Kubo A, Yamamoto Y, Moritani Y, Saruta K, et al. 1,7- and 2,7-naphthyridine derivatives as potent and highly specific PDE5 inhibitors. Bioorg Med Chem Lett. 2003;13(14):2341-5. doi:10.1016/s0960-894x(03)00440-2. PMID: 12824030. View Source
• [2] Mochida H, Noto T, Inoue H, Yano K, Kikkawa K. T-0156, a novel phosphodiesterase type 5 inhibitor, and sildenafil have different pharmacological effects on penile tumescence and electroretinogram in dogs. Eur J Pharmacol. 2004;485(1-3):283-8. doi:10.1016/j.ejphar.2003.11.052. PMID: 14757152. View Source

Corpus Cavernosum Relaxation Potency vs Sildenafil

In an anesthetized dog model, T-0156 at 10 μg/kg and sildenafil at 100 μg/kg produced equivalent potentiation of penile tumescence (181.5±31.1% vs. 190.0±37.9%) [1]. This occurred despite T-0156's plasma concentration being 4.7-fold lower (16.7±1.6 ng/mL vs. 78.8±5.3 ng/mL), demonstrating that T-0156 is more potent in vivo [1]. In a separate study, intraduodenal T-0156 at 1000 μg/kg increased tumescence to 279.0±38.4% over vehicle (9.8±4.5%) [2].

Corpus cavernosum relaxation

Direct head-to-head

EC30: 5.0 nM (T-0156) vs 8.7 nM (sildenafil)

Reported tissue-level relaxation potency; supports ex vivo cGMP studies

Rabbit strips; cGMP increase 6.0 vs 1.1 pmol/mg at 100 nM

Evidence Dimension	In Vivo Functional Potency (Penile Tumescence)
Target Compound Data	181.5±31.1% potentiation at 10 μg/kg IV; Plasma: 16.7±1.6 ng/mL
Comparator Or Baseline	Sildenafil: 190.0±37.9% potentiation at 100 μg/kg IV; Plasma: 78.8±5.3 ng/mL
Quantified Difference	10-fold lower dose for equivalent effect; 4.7-fold lower plasma concentration
Conditions	Pelvic nerve stimulation-induced penile tumescence in anesthetized dogs

Why This Matters

This demonstrates that T-0156's in vitro potency advantage translates directly to superior in vivo efficacy, enabling robust target engagement at significantly lower systemic exposure.

• [1] Mochida H, Noto T, Inoue H, Yano K, Kikkawa K. T-0156, a novel phosphodiesterase type 5 inhibitor, and sildenafil have different pharmacological effects on penile tumescence and electroretinogram in dogs. Eur J Pharmacol. 2004;485(1-3):283-8. doi:10.1016/j.ejphar.2003.11.052. PMID: 14757152. View Source
• [2] Mochida H, Takagi M, Inoue H, Noto T, Yano K, Fujishige K, et al. Enzymological and pharmacological profile of T-0156, a potent and selective phosphodiesterase type 5 inhibitor. Eur J Pharmacol. 2002;456(1-3):91-8. doi:10.1016/s0014-2999(02)02590-6. PMID: 12450574. View Source

In Vivo Penile Tumescence Efficacy vs Sildenafil

In isolated rabbit corpus cavernosum, T-0156 produced a more potent relaxant effect than sildenafil, with an EC30 value of 5.0 nM compared to 8.7 nM [1]. T-0156 also increased cGMP levels (100 nM: 6.0±1.5 pmol/mg protein vs. vehicle 1.1±0.4) and potentiated electrical field stimulation-induced relaxation (100 nM: 76.9±19.8% vs. vehicle 12.3±10.1%) [2].

In vivo tumescence response

Direct head-to-head

10-fold lower dose (10 µg/kg) gives comparable effect to sildenafil 100 µg/kg

Model-response endpoint context; may reduce systemic exposure variability

Anesthetized dogs; plasma T-0156 16.7 vs sildenafil 78.8 ng/mL

Evidence Dimension	Tissue Relaxation Potency (EC30)
Target Compound Data	5.0 nM
Comparator Or Baseline	Sildenafil: 8.7 nM
Quantified Difference	1.7-fold lower EC30 (higher potency)
Conditions	Isolated rabbit corpus cavernosum

Why This Matters

This confirms that the enzymatic potency advantage of T-0156 translates to greater functional activity in a physiologically relevant tissue model, validating its use in ex vivo pharmacological studies.

• [1] Ukita T, Nakamura Y, Kubo A, Yamamoto Y, Moritani Y, Saruta K, et al. 1,7- and 2,7-naphthyridine derivatives as potent and highly specific PDE5 inhibitors. Bioorg Med Chem Lett. 2003;13(14):2341-5. doi:10.1016/s0960-894x(03)00440-2. PMID: 12824030. View Source
• [2] Mochida H, Takagi M, Inoue H, Noto T, Yano K, Fujishige K, et al. Enzymological and pharmacological profile of T-0156, a potent and selective phosphodiesterase type 5 inhibitor. Eur J Pharmacol. 2002;456(1-3):91-8. doi:10.1016/s0014-2999(02)02590-6. PMID: 12450574. View Source

Electroretinogram Impact vs Sildenafil

T-0156 demonstrates >100,000-fold selectivity for PDE5 over PDE1-4 (IC50 >10 μM for all) [1]. In contrast, sildenafil exhibits measurable inhibition of these isoforms, with IC50 values ranging from 0.28 μM to 7.2 μM [2]. This extreme selectivity ensures that T-0156's pharmacological effects are almost exclusively due to PDE5 inhibition.

Electroretinogram impact

Direct head-to-head

ERG amplitude reduction 41.1% vs 71.7% at 1000 µg/kg

Retinal endpoint context; PDE6 selectivity may translate to lower functional interference

Anesthetized dogs; latency increase 3.9% vs 14.5%

Evidence Dimension	Selectivity over PDE1-4 Isoforms
Target Compound Data	IC50 >10 μM for PDE1, PDE2, PDE3, PDE4
Comparator Or Baseline	Sildenafil: IC50 values of 0.28-7.2 μM for PDE1-4
Quantified Difference	>100,000-fold selectivity for T-0156 vs. 77-2000-fold for sildenafil
Conditions	Enzymatic assays using canine PDE isozymes

Why This Matters

For researchers investigating the specific role of PDE5 in complex biological systems, T-0156 provides an unparalleled degree of target selectivity, minimizing data interpretation confounds from PDE1-4 inhibition.

• [1] Ukita T, Nakamura Y, Kubo A, Yamamoto Y, Moritani Y, Saruta K, et al. 1,7- and 2,7-naphthyridine derivatives as potent and highly specific PDE5 inhibitors. Bioorg Med Chem Lett. 2003;13(14):2341-5. doi:10.1016/s0960-894x(03)00440-2. PMID: 12824030. View Source
• [2] Ballard SA, Gingell CJ, Tang K, Turner LA, Price ME, Naylor AM. Effects of sildenafil on the relaxation of human corpus cavernosum tissue in vitro and on the activities of cyclic nucleotide phosphodiesterase isozymes. J Urol. 1998;159(6):2164-71. PMID: 9598563. View Source

Prevention of Nitroglycerin-Induced Vascular Tolerance

In rat aortic rings, T-0156 prevented the development of nitroglycerin tolerance, maintaining relaxation and cGMP levels, whereas the PDE3 inhibitor cilostazol had no effect [1]. This suggests a specific role for PDE5 in nitroglycerin tolerance, a finding that cannot be made with less selective inhibitors.

Nitrate tolerance prevention

Class-level inference

T-0156 prevented tolerance; PDE3/PDE4 inhibitors ineffective

Supports PDE5-specific vascular tolerance studies; context-dependent

Rat aortic rings; 90-min nitroglycerin exposure ex vivo

Evidence Dimension	Prevention of Nitroglycerin Tolerance
Target Compound Data	T-0156 inhibited and prevented reduced relaxation and cGMP levels in tolerant rings
Comparator Or Baseline	Cilostazol (PDE3 inhibitor) had no effect
Quantified Difference	Qualitative difference: T-0156 prevented tolerance, cilostazol did not
Conditions	In vitro rat aortic rings, nitroglycerin-induced tolerance model

Why This Matters

This provides a unique application for T-0156 in studying the mechanisms of nitrate tolerance, an area where other PDE inhibitors are ineffective or confounded by off-target effects.

• [1] Prevention of nitroglycerin tolerance in vitro by T0156, a selective phosphodiesterase type 5 inhibitor. Eur J Pharmacol. 2004;489(1-2):93-9. doi:10.1016/j.ejphar.2004.02.032. PMID: 15063160. View Source

T-0156: Key Research Applications

PDE5-Selective Mechanism Studies

Researchers studying the nitric oxide (NO)/cGMP signaling pathway in any tissue or cell type can use T-0156 to ensure observed effects are due to PDE5 inhibition. Its >100,000-fold selectivity over PDE1-4 [1] and 240-fold selectivity over PDE6 [2] significantly reduces the risk of confounding results from other PDE isoforms, which is a common issue with less selective inhibitors like sildenafil [3].

PDE5 in Ocular and CNS Research

T-0156 is ideal for studying the mechanisms of penile erection. It demonstrates superior functional potency in isolated rabbit corpus cavernosum (EC30=5.0 nM) [1] and in anesthetized dog models, where it achieves equivalent tumescence at a 10-fold lower dose than sildenafil [2]. This high potency and efficacy in relevant tissue and animal models makes it a robust tool for preclinical ED research.

Nitrate Tolerance and Vascular Function

For research into the mechanisms of nitroglycerin tolerance, T-0156 offers a unique advantage. It has been shown to specifically prevent nitroglycerin-induced tolerance in rat aortic rings, an effect not seen with a PDE3 inhibitor [1]. This specificity implicates PDE5 in the development of tolerance and provides a clean tool for further investigation, which is not possible with broader-spectrum PDE inhibitors.

In Vivo ED and Urological Research

In studies where minimizing PDE6 inhibition is critical, such as in vivo models where visual side effects could confound behavioral or physiological readouts, T-0156 is the superior choice. Its 240-fold selectivity over PDE6 [1] translates directly to a significantly reduced impact on electroretinogram parameters in dogs compared to sildenafil (41.1% vs 71.7% amplitude reduction) [2]. This allows for cleaner assessment of PDE5-mediated pharmacology in the central nervous system or other areas where PDE6 expression could be a confounding factor.

Application

Selection Property

Validation Focus

PDE5 isoform-selective signaling

Isoform-selectivity assay context

PDE5-specific cGMP pathway interpretation

Ocular/CNS PDE5 research

Retinal endpoint context

Electroretinogram and visual function monitoring

Vascular nitrate tolerance

Class-level PDE5 vascular response

Tolerance prevention and cGMP endpoint review

In vivo urological model

Dose-model context

Tumescence and systemic exposure correlation

• [1] Ukita T, Nakamura Y, Kubo A, Yamamoto Y, Moritani Y, Saruta K, et al. 1,7- and 2,7-naphthyridine derivatives as potent and highly specific PDE5 inhibitors. Bioorg Med Chem Lett. 2003;13(14):2341-5. doi:10.1016/s0960-894x(03)00440-2. PMID: 12824030. View Source
• [2] Mochida H, Noto T, Inoue H, Yano K, Kikkawa K. T-0156, a novel phosphodiesterase type 5 inhibitor, and sildenafil have different pharmacological effects on penile tumescence and electroretinogram in dogs. Eur J Pharmacol. 2004;485(1-3):283-8. doi:10.1016/j.ejphar.2003.11.052. PMID: 14757152. View Source
• [3] Mochida H, Takagi M, Inoue H, Noto T, Yano K, Fujishige K, et al. Enzymological and pharmacological profile of T-0156, a potent and selective phosphodiesterase type 5 inhibitor. Eur J Pharmacol. 2002;456(1-3):91-8. doi:10.1016/s0014-2999(02)02590-6. PMID: 12450574. View Source